Cas no 42246-25-3 (rhenium oxychloride)

• Product Name: rhenium oxychloride
• CAS No: 42246-25-3
• MF: ClHO₃Re
• MW: 270.666140317917
• CID: 927948
• PubChem ID: 21263462
• Update Time: 2025-04-19

rhenium oxychloride Chemical and Physical Properties

Names and Identifiers

• rhenium oxychloride
• Chlorotrioxorhenium(VII)
• Rhenium trioxymonochloride
• Rhenium(VII) chloride trioxide
• chloro hypochlorite,rhenium
• Chlorotrioxorhenium
• 42246-25-3
• Rhenium oxychloride [MI]
• Rhenium chloride oxide (ReClO3)
• Rhenium oxide chloride (ReO3Cl)
• Rhenium, chlorotrioxo-, (T-4)-
• Rhenium chloride trioxide
• DTXSID10721996
• Perrhenyl chloride
• PV3R74W1J5
• UNII-PV3R74W1J5
• chlorotrioxo-rhenium
• Rhenium trioxide chloride
• Rhenium monochloride trioxide

• Inchi： 1S/ClH.3O.Re/h1H;;;;
• InChI Key： JTYZVHVMGITCNH-UHFFFAOYSA-N
• SMILES： [Re](=O)(=O)=O.Cl

Computed Properties

• Exact Mass: 270.917174g/mol
• Monoisotopic Mass: 270.917174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Melting Point: 4.5°
• Boiling Point: bp760 128°; also reported to be 131°: Bruckl, Ziegler, Ber. 65, 916 (1932)

rhenium oxychloride Security Information

• Hazardous Material transportation number：1760
• HazardClass：8
• PackingGroup：III